Cas no 1335058-38-2 (5-Bromo-3-isopropoxypyridin-2-amine)

• Product Name: 5-Bromo-3-isopropoxypyridin-2-amine
• CAS No: 1335058-38-2
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• MDL: MFCD27938709
• CID: 4827125
• Update Time: 2025-07-18

5-Bromo-3-isopropoxypyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-isopropoxypyridin-2-amine
• 5-bromo-3-propan-2-yloxypyridin-2-amine

• MDL： MFCD27938709
• Inchi： 1S/C8H11BrN2O/c1-5(2)12-7-3-6(9)4-11-8(7)10/h3-5H,1-2H3,(H2,10,11)
• InChI Key： CDRWLIJSRXYATG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)OC(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 2
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-Bromo-3-isopropoxypyridin-2-amine

Professional Introduction to 5-Bromo-3-isopropoxypyridin-2-amine (CAS No. 1335058-38-2)

5-Bromo-3-isopropoxypyridin-2-amine is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique molecular structure and versatile reactivity. This compound, identified by the CAS number 1335058-38-2, has garnered considerable attention due to its potential applications in the synthesis of various bioactive molecules. The presence of both bromine and isopropoxy functional groups makes it a valuable intermediate in the development of pharmaceuticals and agrochemicals.

The molecular framework of 5-Bromo-3-isopropoxypyridin-2-amine consists of a pyridine core, which is a common scaffold in many pharmacologically active agents. The bromine atom at the 5-position and the isopropoxy group at the 3-position introduce specific electronic and steric properties that influence its reactivity and interaction with biological targets. This compound's structure allows for further functionalization, making it a versatile building block in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel pyridine derivatives for their therapeutic potential. The< strong>5-Bromo-3-isopropoxypyridin-2-amine has been extensively studied for its role in synthesizing kinase inhibitors, which are crucial in treating various diseases, including cancer. Kinase inhibitors are designed to target specific enzymes involved in cell signaling pathways, thereby disrupting abnormal cell growth and proliferation.

One of the most compelling aspects of 5-Bromo-3-isopropoxypyridin-2-amine is its utility in constructing heterocyclic compounds. Heterocycles are an essential class of organic compounds that exhibit a wide range of biological activities. The pyridine ring in this compound can be further modified to create more complex structures, such as benzothiazoles, indoles, and quinolines, which have shown promise in preclinical studies as potential drug candidates.

The< strong>CAS number 1335058-38-2 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and industrial applications. This standardized nomenclature system is critical for researchers to communicate effectively and avoid any ambiguity in their work. The use of CAS numbers also facilitates the tracking of patents, regulatory approvals, and commercial availability of chemical substances.

The synthesis of 5-Bromo-3-isopropoxypyridin-2-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity. These techniques not only enhance the efficiency of the synthesis but also minimize unwanted byproducts, making the process more sustainable and environmentally friendly.

In addition to its pharmaceutical applications, 5-Bromo-3-isopropoxypyridin-2-amine has shown potential in material science research. The unique electronic properties of this compound make it suitable for developing new materials with applications in electronics and optoelectronics. For instance, it can be used to create organic semiconductors that exhibit high charge carrier mobility, which is essential for next-generation electronic devices.

The< strong>CAS number 1335058-38-2 serves as a reference point for researchers investigating the properties and applications of this compound. It enables scientists to access relevant databases containing experimental data, literature references, and safety information. This comprehensive resource is invaluable for ensuring that research is conducted safely and efficiently.

The growing interest in< strong>5-Bromo-3-isopropoxypyridin-2-amine underscores its importance as a key intermediate in modern chemical synthesis. As research continues to uncover new applications for this compound, its role in pharmaceutical development is likely to expand further. The ability to modify its structure while maintaining its core functionality offers endless possibilities for creating innovative drug molecules.

In conclusion,< strong>5-Bromo-3-isopropoxypyridin-2-am ine (CAS No. 1335058-38-2) is a multifaceted compound with significant implications across various fields of science and technology. Its unique structural features make it an indispensable tool for synthetic chemists working on developing new drugs and materials. As our understanding of its properties evolves, so too will its applications, contributing to advancements in medicine and industry.